Cas no 2679940-00-0 (benzyl (3S,5R)-3-hydroxy-5-methoxypiperidine-1-carboxylate)

• Product Name: benzyl (3S,5R)-3-hydroxy-5-methoxypiperidine-1-carboxylate
• CAS No: 2679940-00-0
• MF: C₁₄H₁₉NO₄
• MW: 265.30496430397
• CID: 5644504
• PubChem ID: 165916985
• Update Time: 2025-10-29

benzyl (3S,5R)-3-hydroxy-5-methoxypiperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• EN300-28282124
• benzyl (3S,5R)-3-hydroxy-5-methoxypiperidine-1-carboxylate
• 2679940-00-0

• Inchi： 1S/C14H19NO4/c1-18-13-7-12(16)8-15(9-13)14(17)19-10-11-5-3-2-4-6-11/h2-6,12-13,16H,7-10H2,1H3/t12-,13+/m0/s1
• InChI Key： ZEDZYVUCQZFIFY-QWHCGFSZSA-N
• SMILES： O(C)[C@H]1CN(C(=O)OCC2C=CC=CC=2)C[C@H](C1)O

Computed Properties

• Exact Mass: 265.13140809g/mol
• Monoisotopic Mass: 265.13140809g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 291
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 59Ų

Additional information on benzyl (3S,5R)-3-hydroxy-5-methoxypiperidine-1-carboxylate

Introduction to Benzyl (3S,5R)-3-hydroxy-5-methoxypiperidine-1-carboxylate (CAS No. 2679940-00-0)

Benzyl (3S,5R)-3-hydroxy-5-methoxypiperidine-1-carboxylate, identified by its CAS number 2679940-00-0, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the piperidine class of heterocyclic organic compounds, which are widely recognized for their diverse biological activities and potential therapeutic applications. The specific stereochemistry of this molecule, denoted by the (3S,5R) configuration, plays a crucial role in its pharmacological properties and interactions with biological targets.

The structural features of benzyl (3S,5R)-3-hydroxy-5-methoxypiperidine-1-carboxylate include a piperidine ring substituted with a benzyl group at the 1-position, a hydroxyl group at the 3-position, and a methoxy group at the 5-position. These functional groups contribute to the compound's unique chemical properties and its potential biological effects. The presence of stereocenters at the 3rd and 5th positions underscores the importance of chirality in determining the compound's efficacy and safety profile.

In recent years, there has been growing interest in piperidine derivatives due to their broad spectrum of biological activities. These compounds have been investigated for their potential roles in treating various diseases, including neurological disorders, cardiovascular conditions, and infectious diseases. The stereochemistry of piperidine derivatives is particularly critical, as different stereoisomers can exhibit significantly different pharmacological profiles. For instance, studies have shown that the (3S,5R) configuration of benzyl (3S,5R)-3-hydroxy-5-methoxypiperidine-1-carboxylate may confer specific biological activities that are distinct from other stereoisomers of this class.

One of the most compelling aspects of benzyl (3S,5R)-3-hydroxy-5-methoxypiperidine-1-carboxylate is its potential as a pharmacophore in drug design. The combination of hydroxyl and methoxy groups on the piperidine ring provides multiple sites for interaction with biological targets, such as enzymes and receptors. This structural flexibility allows for the development of molecules with tailored properties that can optimize binding affinity and selectivity. Additionally, the benzyl group at the 1-position can serve as a handle for further chemical modifications, enabling the synthesis of analogs with enhanced pharmacological activity.

Recent advancements in computational chemistry and molecular modeling have facilitated the study of benzyl (3S,5R)-3-hydroxy-5-methoxypiperidine-1-carboxylate and its interactions with biological targets. These techniques have been instrumental in predicting the binding modes of this compound to various receptors and enzymes, providing insights into its mechanism of action. For example, studies using molecular dynamics simulations have revealed that the hydroxyl and methoxy groups interact favorably with specific residues in target proteins, thereby stabilizing the binding complex.

The synthesis of benzyl (3S,5R)-3-hydroxy-5-methoxypiperidine-1-carboxylate represents a significant challenge due to its complex stereochemistry. However, recent developments in asymmetric synthesis have made it possible to produce this compound with high enantiomeric purity. These advances have opened up new avenues for exploring its pharmacological potential. Techniques such as chiral resolution and enzymatic resolution have been employed to isolate the desired stereoisomer from racemic mixtures.

Preclinical studies have demonstrated promising results regarding the biological activity of benzyl (3S,5R)-3-hydroxy-5-methoxypiperidine-1-carboxylate. In vitro experiments have shown that this compound exhibits inhibitory activity against several enzymes implicated in disease pathways. For instance, it has been found to inhibit kinases involved in cancer progression and inflammatory responses. Additionally, animal models have provided evidence that this compound can modulate neurological functions, suggesting its potential use in treating neurodegenerative disorders.

The development of novel therapeutic agents requires a thorough understanding of their pharmacokinetic properties. Benzyl (3S,5R)-3-hydroxy-5-methoxypiperidine-1-carboxylate has been subjected to various pharmacokinetic studies to assess its absorption, distribution, metabolism, and excretion (ADME) profile. These studies have revealed that the compound exhibits favorable oral bioavailability and moderate metabolic stability. However, further research is needed to optimize its pharmacokinetic properties and reduce any potential side effects.

The future prospects for benzyl (3S,5R)-3-hydroxy-5-methoxypiperidine-1-carboxylate are promising given its unique structural features and biological activities. Ongoing research aims to explore new synthetic routes that could improve yield and scalability while maintaining high enantiomeric purity. Additionally, investigations into its mechanism of action will provide a deeper understanding of how it interacts with biological targets at a molecular level.

In conclusion, benzyl (3S,5R)-3-hydroxy-5-methoxypiperidine-1-carboxylate is a fascinating compound with significant potential in pharmaceutical applications. Its complex stereochemistry and diverse functional groups make it an attractive candidate for drug discovery efforts aimed at treating various diseases. With continued research and development，this compound is poised to make meaningful contributions to human health.